Cas no 170228-79-2 (1-Piperidinecarboxylic acid, 4,4-bis[2-[(methylsulfonyl)oxy]ethyl]-,1,1-dimethylethyl ester)

• Product Name: 1-Piperidinecarboxylic acid, 4,4-bis[2-[(methylsulfonyl)oxy]ethyl]-,1,1-dimethylethyl ester
• CAS No: 170228-79-2
• MF: C₁₆H₃₁NO₈S₂
• MW: 429.549243211746
• CID: 1352570
• PubChem ID: 15296366
• Update Time: 2025-04-20

1-Piperidinecarboxylic acid, 4,4-bis[2-[(methylsulfonyl)oxy]ethyl]-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4,4-bis[2-[(methylsulfonyl)oxy]ethyl]-,1,1-dimethylethyl ester
• tert-butyl 4,4-bis(2-(methylsulfonyloxy)ethyl)piperidine-1-carboxylate
• ZZQDNKAZWBTSKN-UHFFFAOYSA-N
• SCHEMBL13131365
• DA-09416
• tert-butyl 4,4-bis(2-((methylsulfonyl)oxy)ethyl)piperidine-1-carboxylate
• 170228-79-2

• Inchi： 1S/C16H31NO8S2/c1-15(2,3)25-14(18)17-10-6-16(7-11-17,8-12-23-26(4,19)20)9-13-24-27(5,21)22/h6-13H2,1-5H3
• InChI Key： ZZQDNKAZWBTSKN-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCCC1(CCOS(C)(=O)=O)CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 429.14923
• Monoisotopic Mass: 429.14910929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 133Ų

Experimental Properties

• PSA: 116.28